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Compound of Interest

Compound Name: Lauric acid-13C-1

Cat. No.: B1612441

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and quality
control for Lauric Acid-1-13C (Dodecanoic acid-1-13C). Lauric acid, a saturated fatty acid, and its
isotopically labeled forms are crucial for metabolic research, lipidomics, and as internal
standards in mass spectrometry-based quantification.[1][2][3] This document compiles data
from various suppliers to offer a comparative analysis of the available standards.

Chemical and Physical Properties

Lauric Acid-1-13C is a stable, isotopically labeled version of lauric acid, where the carbon atom
at the C-1 position is replaced by a 13C isotope. This labeling provides a distinct mass shift,
facilitating its use as an internal standard for the quantification of endogenous lauric acid by
GC- or LC-MS.[4]

Table 1: General and Chemical Properties of Lauric Acid-1-13C
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Property Value Source
Chemical Formula CH3(CH2)103CO2H Sigma-Aldrich
C11[*3C]H2402 Cayman Chemical, GlpBio

Sigma-Aldrich, Cambridge
Molecular Weight 201.31 g/mol Isotope Laboratories,
MedChemExpress

201.3 g/mol Cayman Chemical, GlpBio

Sigma-Aldrich, Cayman
CAS Number 93639-08-8 Chemical, Cambridge Isotope
Laboratories, GlpBio

Sigma-Aldrich, Cayman

Synonyms Dodecanoic acid-1-13C ]

Chemical
Appearance Solid Sigma-Aldrich, GlpBio
Crystalline solid Cayman Chemical

Table 2: Physical and Spectroscopic Data of Lauric Acid-1-13C

Property Value Source

Melting Point 44-46 °C (lit.) Sigma-Aldrich

Boiling Point 225 °C/100 mmHg (lit.) Sigma-Aldrich

Flash Point 113 °C (closed cup) Sigma-Aldrich

Mass Shift M+1 Sigma-Aldrich
POULHZVOKOAJMA- Sigma-Aldrich, Cayman

InChl Key
HNHCFKFXSA-N Chemical

Quality Control and Purity Analysis

The quality and purity of isotopically labeled standards are paramount for their application in
quantitative studies. Suppliers typically provide a Certificate of Analysis with key data on
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isotopic and chemical purity.

Table 3: Purity and Isotopic Enrichment of Lauric Acid-1-13C from Various Suppliers

Supplier Isotopic Purity Chemical Purity Analytical Methods
Sigma-Aldrich 99 atom % 13C Not specified Not specified
Cayman Chemical Not specified >95% Not specified
Cambridge Isotope -

] 99% 98% Not specified
Laboratories
GlpBio Not specified >95.00% 1H-NMR, HPLC
MedChemExpress Not specified 99.8% Not specified

Experimental Protocols

While detailed experimental protocols are specific to each analytical laboratory, a generalized

workflow for the quality control of stable isotope-labeled compounds like Lauric Acid-1-13C is

presented below. This process ensures the identity, purity, and isotopic enrichment of the

material.

Raw Material
(Lauric Acid-1-13C)

Methodology Overview:

Identity Confirmation
(MS, NMR)

Chemical Purity
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General Quality Control Workflow for Lauric Acid-1-13C.

« ldentity Confirmation: The structural identity of the compound is confirmed using techniques

like Mass Spectrometry (MS) to verify the molecular weight and Nuclear Magnetic

Resonance (NMR) spectroscopy to confirm the molecular structure and the position of the

13C label.
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o Chemical Purity: The chemical purity is assessed using chromatographic methods such as
Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). These
techniques separate the main compound from any impurities.

* Isotopic Enrichment: The isotopic purity, or the percentage of molecules containing the 13C
isotope at the specified position, is determined using high-resolution Mass Spectrometry.
This ensures the accuracy of the labeled standard for quantitative applications.

Applications in Research

Lauric Acid-1-13C is primarily used as an internal standard for the accurate quantification of
lauric acid in various biological samples using GC- or LC-MS. It is also utilized in metabolic flux
analysis and lipidomics research to trace the metabolic fate of lauric acid. Studies have shown
that lauric acid can induce the activation of NF-kB and the expression of COX-2 and other
inflammatory markers.

Storage and Handling

For long-term stability, Lauric Acid-1-13C should be stored at -20°C. Cambridge Isotope
Laboratories suggests storing it at room temperature away from light and moisture. It is
supplied as a solid and should be handled in accordance with standard laboratory safety
procedures. For solubility, it can be dissolved in DMF, DMSO, and ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Lauric Acid-1-13C Certificate of
Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1612441#lauric-acid-13c-1-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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